Cas no 5001-98-9 (2'-Chloro-biphenyl-4-acetic Acid)

• Product Name: 2'-Chloro-biphenyl-4-acetic Acid
• CAS No: 5001-98-9
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD03426510
• CID: 375636
• Update Time: 2025-08-05

2'-Chloro-biphenyl-4-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)acetic acid
• (2'-CHLORO-BIPHENYL-4-YL)-ACETIC ACID
• [1,1'-Biphenyl]-4-aceticacid, 2'-chloro-
• 2-[4-(2-chlorophenyl)phenyl]acetic acid
• 4-Biphenyl-2'-chloro-acetic acid
• 2'-Chloro-biphenyl-4-acetic acid
• 2'-Chloro-biphenyl-4-acetic Acid

• MDL： MFCD03426510
• Inchi： 1S/C14H11ClO2/c15-13-4-2-1-3-12(13)11-7-5-10(6-8-11)9-14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： QCNVQJYOSMHROS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 246.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: Solid
• PSA: 37.30000
• LogP: 3.63410

2'-Chloro-biphenyl-4-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2'-Chloro-biphenyl-4-acetic Acid

Introduction to 2'-Chloro-biphenyl-4-acetic Acid (CAS No. 5001-98-9)

2'-Chloro-biphenyl-4-acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 5001-98-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the biphenyl derivative family, characterized by its unique structural and functional properties. The presence of a chlorine substituent at the 2'-position and an acetic acid moiety at the 4'-position imparts distinct reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2'-Chloro-biphenyl-4-acetic Acid consists of two aromatic rings connected by a single bond, with a chloro group attached to one ring and an acetic acid group attached to the other. This configuration enhances its utility in various chemical transformations, including nucleophilic substitution reactions, esterification, and coupling reactions. The chloro group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules.

In recent years, 2'-Chloro-biphenyl-4-acetic Acid has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. Studies have highlighted its role as a precursor in the synthesis of biologically active compounds, particularly those targeting neurological and inflammatory pathways. The acetic acid moiety, while relatively simple, contributes to the compound's solubility in polar solvents, facilitating its use in various reaction conditions.

One of the most compelling aspects of 2'-Chloro-biphenyl-4-acetic Acid is its incorporation into drug candidates. Researchers have explored its derivatives as inhibitors of enzymes involved in pain signaling and neurodegenerative diseases. For instance, modifications of the biphenyl core have led to compounds with enhanced binding affinity to specific protein targets, demonstrating promising preclinical activity. These findings underscore the importance of 2'-Chloro-biphenyl-4-acetic Acid as a building block in rational drug design.

The synthesis of 2'-Chloro-biphenyl-4-acetic Acid typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Chlorination at the 2'-position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), followed by carboxylation at the 4'-position via oxidation or esterification methods. Advances in catalytic processes have further refined these synthetic routes, improving yield and reducing byproduct formation.

From a chemical biology perspective, 2'-Chloro-biphenyl-4-acetic Acid serves as a model compound for studying environmental pollutants and their metabolic pathways. While not classified as an environmental hazard itself, its structural similarity to certain persistent organic pollutants (POPs) makes it relevant in toxicological studies. Research has examined how modifications at the biphenyl core influence bioavailability and toxicity, providing insights into the development of safer chemical entities.

The pharmaceutical industry has also leveraged 2'-Chloro-biphenyl-4-acetic Acid in the development of novel therapeutic agents. Its derivatives have been investigated for their anti-inflammatory properties, with some showing efficacy comparable to existing drugs but with improved pharmacokinetic profiles. Additionally, its use in combination therapies has been explored, where it acts as a scaffold for synergistic drug interactions.

In conclusion, 2'-Chloro-biphenyl-4-acetic Acid (CAS No. 5001-98-9) is a multifaceted compound with significant applications in synthetic chemistry and drug discovery. Its unique structural features enable diverse chemical modifications, making it indispensable in both academic research and industrial settings. As our understanding of biological pathways continues to evolve, compounds like 2'-Chloro-biphenyl-4-acetic Acid will remain pivotal in developing innovative treatments for complex diseases.